Cas no 105337-37-9 (4-(3-Methylbutyl)-benzoic acid)

• Product Name: 4-(3-Methylbutyl)-benzoic acid
• CAS No: 105337-37-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD20644179
• CID: 4786024
• Update Time: 2025-08-02

4-(3-Methylbutyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylbutyl)-benzoic acid

• MDL： MFCD20644179
• Inchi： 1S/C12H16O2/c1-9(2)3-4-10-5-7-11(8-6-10)12(13)14/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： MSISUZOSLCCXLN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCC(C)C)C=C1

Additional information on 4-(3-Methylbutyl)-benzoic acid

Research Briefing on 4-(3-Methylbutyl)-benzoic acid (CAS: 105337-37-9) in Chemical Biology and Pharmaceutical Applications

4-(3-Methylbutyl)-benzoic acid (CAS: 105337-37-9) is a chemical compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent studies have highlighted the significance of 4-(3-Methylbutyl)-benzoic acid as a versatile scaffold in medicinal chemistry. Its benzoic acid core, coupled with the 3-methylbutyl side chain, offers opportunities for structural modifications that can enhance its pharmacological properties. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's ability to interact with various biological targets has made it a subject of interest in high-throughput screening campaigns.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 4-(3-Methylbutyl)-benzoic acid derivatives. The study demonstrated that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in in vitro models. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another area of active research involves the antimicrobial potential of 4-(3-Methylbutyl)-benzoic acid. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity. These findings open new avenues for the development of novel antibiotics to address the growing challenge of antimicrobial resistance.

The synthesis and optimization of 4-(3-Methylbutyl)-benzoic acid derivatives have also been a focus of recent research. Advanced computational methods, including molecular docking and quantitative structure-activity relationship (QSAR) studies, have been employed to design more potent analogs. These approaches have led to the identification of key structural features that contribute to the compound's biological activity, enabling more targeted drug design efforts.

Looking ahead, researchers are exploring the potential of 4-(3-Methylbutyl)-benzoic acid in targeted drug delivery systems. Its chemical structure allows for conjugation with various drug molecules and nanoparticles, potentially enhancing drug solubility and tissue specificity. Preliminary studies in cancer models have shown that conjugated forms of the compound can improve the therapeutic index of anticancer drugs while reducing systemic toxicity.

In conclusion, 4-(3-Methylbutyl)-benzoic acid (CAS: 105337-37-9) represents a promising chemical entity with diverse applications in pharmaceutical research. Its demonstrated biological activities, coupled with its synthetic versatility, make it a valuable tool in drug discovery. Future research directions may include further optimization of its derivatives, exploration of novel therapeutic indications, and development of innovative drug delivery systems based on this scaffold.